Cas no 681459-31-4 (Acetonitrile, 2,2'-[2,8-phenazinediylbis(methyleneoxy)]bis- (en))
681459-31-4 structure
Product Name:Acetonitrile, 2,2'-[2,8-phenazinediylbis(methyleneoxy)]bis- (en)
CAS No:681459-31-4
MF:C18H14N4O2
MW:318.3293633461
CID:3158244
PubChem ID:2748009
Update Time:2025-04-21
Acetonitrile, 2,2'-[2,8-phenazinediylbis(methyleneoxy)]bis- (en) Chemical and Physical Properties
Names and Identifiers
-
- Acetonitrile, 2,2'-[2,8-phenazinediylbis(methyleneoxy)]bis- (en)
- AKOS004903523
- 681459-31-4
- 2-[[8-(cyanomethoxymethyl)phenazin-2-yl]methoxy]acetonitrile
-
- MDL: MFCD01108449
- Inchi: 1S/C18H14N4O2/c19-5-7-23-11-13-1-3-15-17(9-13)22-18-10-14(12-24-8-6-20)2-4-16(18)21-15/h1-4,9-10H,7-8,11-12H2
- InChI Key: CEBNBQOYNKBCHX-UHFFFAOYSA-N
- SMILES: O(CC#N)CC1C=CC2C(C=1)=NC1C=C(COCC#N)C=CC=1N=2
Computed Properties
- Exact Mass: 318.112
- Monoisotopic Mass: 318.112
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 464
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 91.8Ų
Acetonitrile, 2,2'-[2,8-phenazinediylbis(methyleneoxy)]bis- (en) Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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